Cas no 75055-73-1 (1-(pyridin-4-yl)butane-1,3-dione)

1-(Pyridin-4-yl)butane-1,3-dione is a β-diketone derivative featuring a pyridinyl substituent, offering versatile reactivity in organic synthesis and coordination chemistry. Its diketone functionality enables chelation with metal ions, making it useful in the preparation of metal-organic frameworks (MOFs) and catalysts. The pyridinyl group enhances solubility in polar solvents and provides a coordination site for further functionalization. This compound is particularly valuable in the development of heterocyclic compounds and ligand design due to its dual reactivity as both a nucleophile and electrophile. Its stability under mild conditions and compatibility with various reaction environments make it a practical intermediate for pharmaceutical and materials science applications.
1-(pyridin-4-yl)butane-1,3-dione structure
75055-73-1 structure
Product Name:1-(pyridin-4-yl)butane-1,3-dione
CAS No:75055-73-1
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD07438022
CID:557845
PubChem ID:12418330
Update Time:2025-10-14

1-(pyridin-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione,1-(4-pyridinyl)-
    • 1-(4-PYRIDINYL)-1,3-BUTANEDIONE
    • 1-pyridin-4-ylbutane-1,3-dione
    • 1-(4-pyridinyl)butane-1,3-dione
    • 1-(4-Pyridyl)-1,3-butanedione
    • 1-(4-pyridyl)butan-1,3-dione
    • 1-(4-pyridyl)butane-1,3-dione
    • 1-(pyridin-4-yl)-1,3-butadione
    • 1-(pyridin-4-yl)-1,3-butanedione
    • 1-(pyridin-4-yl)butane-1,3-dione
    • CS-0158420
    • FT-0756723
    • W15978
    • 75055-73-1
    • AS-61022
    • 4-(1,3-dioxobutyl)pyridine
    • Z359504772
    • DTXSID30497348
    • EN300-64184
    • A838311
    • SY013046
    • MFCD07438022
    • AKOS009234350
    • SCHEMBL3108729
    • BZZPMCZQQJWNTB-UHFFFAOYSA-N
    • DB-015531
    • MDL： MFCD07438022
    • Inchi： 1S/C9H9NO2/c1-7(11)6-9(12)8-2-4-10-5-3-8/h2-5H,6H2,1H3
    • InChI Key： BZZPMCZQQJWNTB-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CN=CC=1)CC(C)=O

Computed Properties

  • Exact Mass: 163.06300
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • Density: 1.130
  • Melting Point: 66-67 ºC
  • Boiling Point: 291 ºC
  • Flash Point: 134 ºC
  • Refractive Index: 1.5300 (estimate)
  • PSA: 47.03000
  • LogP: 1.24340

1-(pyridin-4-yl)butane-1,3-dione Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(pyridin-4-yl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CD098-50mg
1-(pyridin-4-yl)butane-1,3-dione
 75055-73-1 98%
50mg
 258.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CD098-200mg
1-(pyridin-4-yl)butane-1,3-dione
 75055-73-1 98%
200mg
 648.0CNY 2021-07-15
TRC
P993713-25mg
1-(pyridin-4-yl)butane-1,3-dione
 75055-73-1
25mg
 $ 50.00 2022-06-03
TRC
P993713-50mg
1-(pyridin-4-yl)butane-1,3-dione
 75055-73-1
50mg
 $ 70.00 2022-06-03
TRC
P993713-250mg
1-(pyridin-4-yl)butane-1,3-dione
 75055-73-1
250mg
 $ 275.00 2022-06-03
abcr
AB510656-250 mg
1-(Pyridin-4-yl)butane-1,3-dione, 95%; .
 75055-73-1 95%
250MG
 €122.80 2022-07-29
abcr
AB510656-1 g
1-(Pyridin-4-yl)butane-1,3-dione, 95%; .
 75055-73-1 95%
1g
 €227.90 2022-07-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P956915-100mg
1-(Pyridin-4-yl)butane-1,3-dione
 75055-73-1 98%
100mg
 ￥164.70 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P956915-250mg
1-(Pyridin-4-yl)butane-1,3-dione
 75055-73-1 98%
250mg
 ￥279.90 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P956915-1g
1-(Pyridin-4-yl)butane-1,3-dione
 75055-73-1 98%
1g
 ￥755.10 2022-10-10

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